2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid

• Molecular Formula: C13H11F3N2O5
• Molecular Weight: 332.23 g/mol
• IUPAC Name: 2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H10N2O3.C2HF3O2/c1-7(14)9-5-13(6-11(15)16)10-4-12-3-2-8(9)10;3-2(4,5)1(6)7/h2-5H,6H2,1H3,(H,15,16);(H,6,7)
• InChI Key: QAGAMWYFFQFEEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=C1C=CN=C2)CC(=O)O.C(=O)(C(F)(F)F)O

Description

2-(3-acetylpyrrolo[2,3-c]pyridin-1-yl)acetic acid;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C13H11F3N2O5 and its molecular weight is 332.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (3-acetyl-pyrrolo[2,3-c]pyridin-1-yl)-acetic acid tert-butyl ester (230 mg, 0.8 mmol) and TFA (0.915 mL, 11.95 mmol) in CH2Cl2 (3.1 mL) was stirred at RT overnight. The reaction mixture was concentrated and the residue was dried under high vacuum. The resulting solid was taken-up in Et2O and filtered to give the desired compound (TFA salt) as beige powder which was used in the next step without purification. MS (UPLC/MS): 219.2 [M+H]+, 217.2 [M−H]−; 1H-NMR (400 MHz, DMSO): δ (ppm): 9.50 (s, 1H), 9.03 (s, 1H), 8.54 (d, 1H), 8.51 (d, 1H), 5.40 (s, 2H), 2.57 (s, 3H).